Cas no 64519-82-0 (Palatinit)

• Product Name: Palatinit
• CAS No: 64519-82-0
• MF: C₁₂H₂₄O₁₁
• MW: 344.312365531921
• MDL: MFCD29923417
• CID: 58208
• PubChem ID: 3034828
• Update Time: 2025-04-18

Palatinit Chemical and Physical Properties

Names and Identifiers

• palatinitol
• Isomalt
• (3R,4R,5R)-6-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexane-1,2,3,4,5-pentaol
• glucosylmannitol
• hydrogenated isomaltulose
• ISOMALT USP
• Isomaltitol
• PALATINIT
• PALATINOL
• Plaltinitol
• 6-O-a-D-Glucopyranosyl-D-glucitol
• 1-O-alpha-D-Glucopyranosyl-D-mannitol
• G97P6S66E9
• D-Mannitol, 1-O-alpha-D-glucopyranosyl-
• Isomaltidex
• GalenIQ 980
• a-D-Glcp-1,1-D-Mannitol
• 1-o-d-glucopyranosyl-d-mannitol
• 1-O-beta-D-glucopyranosyl-D-mannitol
• 6-O-alpha-D-Glucopyranosyl-D-glucitol mixed with 1-O-alpha-D-glucopyranosyl-D-mannitol
• DSSTox_CID_753
• DSSTox_RID_75770
• DSSTox_GSID_20753
• D-Glucitol, 6-O-alpha-D-gluc
• DTXSID8020753
• (3R,4R,5R)-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hexane-1,2,3,4,5-pentol
• CHEBI:140428
• MFCD00083636
• C-isomaltidex
• (3R,4R,5R)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,4,5-pentol
• s4441
• A4017F7C-EDDD-4444-9BE5-110558E41162
• Tox21_200914
• 64519-82-0
• NS00013780
• D-arabino-Hexitol, 6-O-.alpha.-D-glucopyranosyl-, (2.epsilon.)-
• (2xi)-6-O-alpha-D-glucopyranosyl-D-arabino-hexitol
• MFCD00190708
• DS-13958
• E-953
• EN300-22246339
• BAY-I-3930
• CHEMBL2104398
• CHEBI:192266
• Z2737384431
• (3R,4R,5R)-6-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexane-1,2,3,4,5-pentol
• C12H24O11
• INS NO.953
• DTXCID30819960
• AKOS027381801
• CAS-64519-82-0
• D-Glucitol, 6-O-a-D-glucopyranosyl-, mixt. with1-O-a-D-glucopyranosyl-D-mannitolOTHER CA INDEX NAMES:D-Mannitol, 1-O-a-D-glucopyranosyl-, mixt. contg.
• NCGC00258468-01
• BAY I 3930
• INS-953
• 6-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hexane-1,2,3,4,5-pentol
• SCHEMBL1781066
• Palatinit

• MDL： MFCD29923417
• Inchi： 1S/C12H24O11/c13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h4-21H,1-3H2
• InChI Key： SERLAGPUMNYUCK-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OCC(C(C(C(CO)O)O)O)O

Computed Properties

• Exact Mass: 688.26400
• Monoisotopic Mass: 344.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.2
• Topological Polar Surface Area: 201

Experimental Properties

• Color/Form: White odorless crystals, sweet taste, and the sweetness is about 45% - 65% of sucrose.
• Density: 1.69
• Melting Point: 94-104°C
• Boiling Point: 788.5°C at 760 mmHg
• Flash Point: 430.7 °C
• PSA: 401.06000
• LogP: -11.52240
• Solubility: Soluble in water, its solubility in water is lower than that of sucrose at room temperature, and can be close to sucrose after heating. Insoluble in ethanol.

Palatinit Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 20/21/22-37/38-41-48
• Safety Instruction： S22; S26; S36/37/39; S45
• RTECS：LZ4394500
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides